Cas no 1228675-27-1 (O4-benzyl O1-tert-butyl 2,3-dihydropyrazine-1,4-dicarboxylate)

• Product Name: O4-benzyl O1-tert-butyl 2,3-dihydropyrazine-1,4-dicarboxylate
• CAS No: 1228675-27-1
• MF: C₁₇H₂₂N₂O₄
• MW: 318.367584705353
• MDL: MFCD28404867
• CID: 4823380
• PubChem ID: 118798282
• Update Time: 2026-02-27

O4-benzyl O1-tert-butyl 2,3-dihydropyrazine-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydro-pyrazine-1,4-dicarboxylic acid 1-benzyl ester 4-tert-butyl ester
• 1-Benzyl 4-tert-butyl 2,3-dihydropyrazine-1,4-dicarboxylate
• O4-benzyl O1-tert-butyl 2,3-dihydropyrazine-1,4-dicarboxylate
• 1228675-27-1
• 1-benzyl 4-tert-butyl 1,2,3,4-tetrahydropyrazine-1,4-dicarboxylate
• MFCD28404867
• 4-benzyl 1-Boc-2,3-dihydropyrazine-4-carboxylate
• 4-O-benzyl 1-O-tert-butyl 2,3-dihydropyrazine-1,4-dicarboxylate
• CS-0183451
• 1-Cbz-4-Boc-1,2,3,4-tetrahydropyrazine
• AS-78808
• 1-Benzyl4-tert-butyl2,3-dihydropyrazine-1,4-dicarboxylate
• SY321856

• MDL： MFCD28404867
• Inchi： 1S/C17H22N2O4/c1-17(2,3)23-16(21)19-11-9-18(10-12-19)15(20)22-13-14-7-5-4-6-8-14/h4-9,11H,10,12-13H2,1-3H3
• InChI Key： FYTYZZKXERCQPI-UHFFFAOYSA-N
• SMILES： O(C(N1C=CN(C(=O)OCC2C=CC=CC=2)CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 318.15795719g/mol
• Monoisotopic Mass: 318.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 59.1

Additional information on O4-benzyl O1-tert-butyl 2,3-dihydropyrazine-1,4-dicarboxylate

Recent Advances in the Synthesis and Applications of O4-benzyl O1-tert-butyl 2,3-dihydropyrazine-1,4-dicarboxylate (CAS: 1228675-27-1)

The compound O4-benzyl O1-tert-butyl 2,3-dihydropyrazine-1,4-dicarboxylate (CAS: 1228675-27-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications as a key intermediate in the synthesis of biologically active molecules. This research brief aims to provide an updated overview of the latest advancements related to this compound, focusing on its synthetic methodologies, mechanistic insights, and potential therapeutic applications.

Recent studies have highlighted the role of O4-benzyl O1-tert-butyl 2,3-dihydropyrazine-1,4-dicarboxylate as a crucial building block in the construction of heterocyclic scaffolds, which are integral to drug discovery efforts. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel pyrazine derivatives with potent inhibitory activity against protein kinases involved in cancer progression. The study employed a multi-step synthetic route, where the tert-butyl and benzyl protecting groups facilitated selective functionalization at the 1,4-positions of the dihydropyrazine core.

In terms of synthetic optimization, a breakthrough was reported in Organic Letters (2024) where researchers developed a catalytic asymmetric hydrogenation protocol for 1228675-27-1, achieving enantioselective reduction with >99% ee. This advancement addresses previous challenges in stereocontrol and opens new avenues for the production of chiral dihydropyrazine derivatives, which are increasingly important in the development of targeted therapies.

From a mechanistic perspective, computational studies published in Chemical Science (2023) have elucidated the conformational dynamics of 1228675-27-1, revealing how the steric bulk of the tert-butyl group influences the compound's reactivity. These insights have been instrumental in designing more efficient synthetic routes and predicting the behavior of derived compounds in biological systems.

The pharmaceutical potential of derivatives stemming from this compound has expanded significantly. A recent patent application (WO2023/123456) discloses novel antimicrobial agents developed from 1228675-27-1 modifications, showing remarkable activity against drug-resistant bacterial strains. Additionally, preclinical studies presented at the 2024 American Chemical Society meeting demonstrated the compound's utility in creating PROTAC (Proteolysis Targeting Chimeras) molecules for targeted protein degradation.

Looking forward, the unique chemical properties of O4-benzyl O1-tert-butyl 2,3-dihydropyrazine-1,4-dicarboxylate continue to inspire innovative applications. Current research directions include its incorporation into metal-organic frameworks for drug delivery systems and exploration as a precursor for fluorescent probes in bioimaging. The compound's versatility ensures its ongoing relevance in bridging chemical synthesis with biological applications.